Cas no 62806-66-0 (Carbamothioic acid, dimethyl-, S-(5-phenoxypentyl) ester)

• Product Name: Carbamothioic acid, dimethyl-, S-(5-phenoxypentyl) ester
• CAS No: 62806-66-0
• MF: C₁₄H₂₁NO₂S
• MW: 267.387042760849
• CID: 430836
• PubChem ID: 13276415
• Update Time: 2025-04-19

Carbamothioic acid, dimethyl-, S-(5-phenoxypentyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, dimethyl-, S-(5-phenoxypentyl) ester
• S-(5-phenoxypentyl) N,N-dimethylcarbamothioate
• DTXSID70534029
• S-(5-Phenoxypentyl) dimethylcarbamothioate
• SCHEMBL11587527
• 62806-66-0

• Inchi： 1S/C14H21NO2S/c1-15(2)14(16)18-12-8-4-7-11-17-13-9-5-3-6-10-13/h3,5-6,9-10H,4,7-8,11-12H2,1-2H3
• InChI Key： WLJBOYREJHHHHU-UHFFFAOYSA-N
• SMILES： S(C(N(C)C)=O)CCCCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.12943
• Monoisotopic Mass: 267.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.8Ų

Experimental Properties

• PSA: 29.54